molecular formula C18H22ClF2N5OS B2836028 N-(4,6-difluorobenzo[d]thiazol-2-yl)-N-(3-(dimethylamino)propyl)-1,5-dimethyl-1H-pyrazole-3-carboxamide hydrochloride CAS No. 1215711-65-1

N-(4,6-difluorobenzo[d]thiazol-2-yl)-N-(3-(dimethylamino)propyl)-1,5-dimethyl-1H-pyrazole-3-carboxamide hydrochloride

Cat. No. B2836028
CAS RN: 1215711-65-1
M. Wt: 429.91
InChI Key: BUDQSFGSGMMAFZ-UHFFFAOYSA-N
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Description

N-(4,6-difluorobenzo[d]thiazol-2-yl)-N-(3-(dimethylamino)propyl)-1,5-dimethyl-1H-pyrazole-3-carboxamide hydrochloride is a useful research compound. Its molecular formula is C18H22ClF2N5OS and its molecular weight is 429.91. The purity is usually 95%.
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Scientific Research Applications

  • Antibacterial Activity : A study by Palkar et al. (2017) on analogs of pyrazole-1-carboxamide derivatives, which share structural similarities with the compound , found that these compounds displayed promising antibacterial activity, particularly against Staphylococcus aureus and Bacillus subtilis. The study emphasizes the potential of such compounds in antibacterial applications (Palkar et al., 2017).

  • Cytotoxic Activity : Research by Deady et al. (2003) on carboxamide derivatives of benzo[b][1,6]naphthyridines, which are structurally related to the specified compound, showed potent cytotoxic properties against various cancer cell lines. This suggests the potential of the compound in cancer research and therapy (Deady et al., 2003).

  • Diverse Chemical Library Generation : Roman (2013) used a ketonic Mannich base, which is structurally related to the compound, as a starting material for generating a diverse library of compounds. This process is significant in the discovery of new chemicals with potential pharmaceutical applications (Roman, 2013).

  • Anticancer Activity : Abdellatif et al. (2014) synthesized pyrazolo[3,4-d]pyrimidin-4-one derivatives and tested them for antitumor activity. The results showed that these compounds, similar in structure to the specified compound, have potential applications in treating breast cancer (Abdellatif et al., 2014).

  • Antimicrobial Activity : Bildirici et al. (2007) studied derivatives of 4-benzoyl-1,5-diphenyl-1H-pyrazole-3-carboxylic acid, structurally related to the compound , and found them to exhibit antimicrobial activity against both Gram-positive and Gram-negative bacteria (Bildirici et al., 2007).

  • Corrosion Inhibition : Hu et al. (2016) conducted a study on benzothiazole derivatives as corrosion inhibitors. Given the structural similarity, it suggests potential applications of the compound in the field of material science, particularly in corrosion inhibition (Hu et al., 2016).

  • Photosynthetic Electron Transport Inhibition : Vicentini et al. (2005) researched pyrazole derivatives as inhibitors of photosynthetic electron transport. This indicates the potential use of the compound in agricultural sciences, particularly as a herbicide (Vicentini et al., 2005).

properties

IUPAC Name

N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-1,5-dimethylpyrazole-3-carboxamide;hydrochloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H21F2N5OS.ClH/c1-11-8-14(22-24(11)4)17(26)25(7-5-6-23(2)3)18-21-16-13(20)9-12(19)10-15(16)27-18;/h8-10H,5-7H2,1-4H3;1H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BUDQSFGSGMMAFZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=NN1C)C(=O)N(CCCN(C)C)C2=NC3=C(C=C(C=C3S2)F)F.Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H22ClF2N5OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

429.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(4,6-difluorobenzo[d]thiazol-2-yl)-N-(3-(dimethylamino)propyl)-1,5-dimethyl-1H-pyrazole-3-carboxamide hydrochloride

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